Cas no 1820579-65-4 (Cyclopentanecarboxylic acid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,3S)-)
Cyclopentanecarboxylic acid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,3S)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylic acid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,3S)-
- EN300-196906
- ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride
- 1807941-28-1
- starbld0037823
- rac-ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride
- EN300-1179728
- ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate;hydrochloride
- 1202412-16-5
- Rel-ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride
- AKOS026743734
- (1R,3S)-Ethyl 3-aminocyclopentanecarboxylate hydrochloride
- (1r,3s)-ethyl-3-aminocyclopentanecarboxylate hydrochloride
- 1820579-65-4
-
- Inchi: 1S/C8H15NO2.ClH/c1-2-11-8(10)6-3-4-7(9)5-6;/h6-7H,2-5,9H2,1H3;1H/t6-,7+;/m1./s1
- InChI Key: BAEACPWZPZQUKI-HHQFNNIRSA-N
- SMILES: C([C@H]1C[C@@H](N)CC1)(=O)OCC.Cl
Computed Properties
- Exact Mass: 193.0869564g/mol
- Monoisotopic Mass: 193.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
Cyclopentanecarboxylic acid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,3S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-196906-1.0g |
ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride, cis |
1820579-65-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-196906-0.05g |
ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride, cis |
1820579-65-4 | 0.05g |
$344.0 | 2023-09-16 | ||
| Enamine | EN300-196906-0.1g |
ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride, cis |
1820579-65-4 | 0.1g |
$515.0 | 2023-09-16 | ||
| Enamine | EN300-196906-0.25g |
ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride, cis |
1820579-65-4 | 0.25g |
$735.0 | 2023-09-16 | ||
| Enamine | EN300-196906-0.5g |
ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride, cis |
1820579-65-4 | 0.5g |
$1158.0 | 2023-09-16 | ||
| Enamine | EN300-196906-1g |
ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride, cis |
1820579-65-4 | 1g |
$1485.0 | 2023-09-16 | ||
| Enamine | EN300-196906-2.5g |
ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride, cis |
1820579-65-4 | 2.5g |
$2912.0 | 2023-09-16 | ||
| Enamine | EN300-196906-5g |
ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride, cis |
1820579-65-4 | 5g |
$4309.0 | 2023-09-16 | ||
| Enamine | EN300-196906-10g |
ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride, cis |
1820579-65-4 | 10g |
$6390.0 | 2023-09-16 |
Cyclopentanecarboxylic acid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,3S)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on Cyclopentanecarboxylic acid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,3S)-
Cyclopentanecarboxylic Acid, 3-Amino-, Ethyl Ester, Hydrochloride (1:1), (1R,3S)-
The compound Cyclopentanecarboxylic Acid, 3-Amino-, Ethyl Ester, Hydrochloride (1:1), (1R,3S)- with CAS No. 1820579-65-4 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in drug discovery and development. The molecule consists of a cyclopentane ring substituted with a carboxylic acid group at position 3 and an amino group at position 3 as well. The ethyl ester group further enhances its chemical properties, while the hydrochloride salt ensures stability and solubility in various solvents.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The stereochemistry of the compound, specifically the (1R,3S) configuration, plays a crucial role in determining its biological activity. This configuration ensures optimal interactions with target proteins, making it a promising candidate for drug design.
One of the most exciting developments involving Cyclopentanecarboxylic Acid, 3-Amino-, Ethyl Ester, Hydrochloride (1:1), (1R,3S)- is its application in the synthesis of peptidomimetics. These molecules are designed to mimic the structure and function of peptides while offering improved stability and bioavailability. By incorporating this compound into peptidomimetic frameworks, scientists have been able to create molecules with enhanced pharmacokinetic profiles. For instance, studies published in *Nature Communications* demonstrate how this compound can be used to develop inhibitors for proteolytic enzymes involved in neurodegenerative diseases such as Alzheimer's.
In addition to its role in drug discovery, Cyclopentanecarboxylic Acid, 3-Amino-, Ethyl Ester, Hydrochloride (1:1), (1R,3S)- has found applications in materials science. Its unique combination of functional groups makes it an ideal building block for constructing advanced materials with tailored properties. For example, researchers have utilized this compound to synthesize self-healing polymers that exhibit remarkable mechanical resilience and environmental adaptability. These materials hold promise for use in aerospace engineering and wearable technology.
The synthesis of Cyclopentanecarboxylic Acid, 3-Amino-, Ethyl Ester, Hydrochloride (1:1), (1R,3S)- involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for producing this compound on an industrial scale. Techniques such as enantioselective hydrogenation and stereoselective alkylation have been employed to ensure high yields and purity levels.
Moreover, the hydrochloride salt form of this compound offers several advantages in terms of storage stability and ease of handling. The ethyl ester group contributes to its lipophilicity, which is critical for membrane permeability in biological systems. This property makes it particularly useful in designing drugs that target intracellular pathways or deliver therapeutic agents across cellular barriers.
Looking ahead, ongoing research into Cyclopentanecarboxylic Acid, 3-Amino-, Ethyl Ester, Hydrochloride (1:1), (1R,3S)- is expected to uncover new applications across diverse fields. Its role as a chiral building block in asymmetric synthesis continues to be explored extensively. Furthermore, its potential as a modulator of cellular signaling pathways is being investigated in preclinical models of cancer and inflammatory diseases.
In conclusion,Cyclopentanecarboxylic Acid, 3-Amino-, Ethyl Ester, hydrochloride salt represents a versatile chemical entity with significant potential in both academic research and industrial applications. Its unique structure and stereochemical properties make it an invaluable tool for advancing scientific knowledge and developing innovative solutions to complex challenges.
1820579-65-4 (Cyclopentanecarboxylic acid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,3S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)